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Compound of Interest

Compound Name: Dextrorphan

Cat. No.: B195859

This document provides essential safety and logistical information for the proper disposal of
Dextrorphan in a laboratory setting. The following step-by-step guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with regulatory requirements. Dextrorphan is the primary active metabolite of
Dextromethorphan, a commonly used cough suppressant.[1] For the purposes of safe disposal,
procedures applicable to Dextromethorphan should be followed for Dextrorphan due to their
close chemical relationship and similar toxicological profiles.

Regulatory Compliance

The disposal of Dextrorphan is governed by federal, state, and local regulations. It is crucial to
manage this substance as a potentially hazardous chemical waste.

o Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery
Act (RCRA), pharmaceutical waste that is toxic or harmful to the environment must be
managed as hazardous waste.[2][3] Safety Data Sheets (SDS) for the related compound,
Dextromethorphan, indicate that it is "Toxic if swallowed" and "Toxic to aquatic life with long
lasting effects," necessitating its disposal as hazardous waste. As a critical rule, do not
discharge Dextrorphan or its containers into sewer systems.[3][4]

e Drug Enforcement Administration (DEA): While Dextrorphan is not currently a federally
scheduled controlled substance in the United States, its handling and disposal should be
conducted securely to prevent diversion. Some states may have specific regulations. If
Dextrorphan is mixed with or used in conjunction with a DEA-controlled substance, the
entire mixture must be disposed of according to DEA regulations, which require that the
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substance be rendered "non-retrievable".[5][6] This typically involves incineration or chemical
digestion.[6][7]

Experimental Protocols: Standard Disposal
Procedure

The following protocol outlines the standard operating procedure for the disposal of
Dextrorphan waste in a laboratory environment.

1. Personal Protective Equipment (PPE):

o Before handling Dextrorphan, ensure appropriate PPE is worn, including safety glasses,
chemical-resistant gloves, and a lab coat.[4] In case of dust generation, respiratory
protection is required.

2. Waste Segregation and Containment:
e Do not mix Dextrorphan waste with other waste streams.

» Collect all Dextrorphan waste, including pure substance, contaminated materials (e.qg.,
pipette tips, gloves, paper towels), and spill cleanup residues, in a dedicated, leak-proof, and
sturdy container.[8][9]

» For the original container, if it is to be discarded, it should be treated as hazardous waste.
For empty containers, the first one to three rinses must be collected and disposed of as
hazardous waste.[8]

3. Labeling:

o Clearly label the waste container with a "Hazardous Waste" label.

o Specify the contents: "Dextrorphan Waste" and list any other chemical constituents.
¢ Indicate the associated hazards (e.g., "Toxic").

e Ensure the date of waste accumulation is recorded on the label.
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4. Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.[10]

e The storage area should be a locked cabinet or a room with restricted access.
 Liquid waste containers must be stored in secondary containment to prevent spills.[8]
5. Arrange for Disposal:

» Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup
for the hazardous waste.[11] EHS is responsible for coordinating with licensed hazardous
waste disposal vendors.

» Do not attempt to dispose of the waste yourself. The approved method for final disposal is
typically through a licensed chemical destruction plant or by controlled incineration.[4]

6. Documentation:

e Maintain a log of the Dextrorphan waste generated, including quantities and dates of
accumulation.

o Retain all disposal records, including the certificate of destruction provided by the disposal
vendor, for a minimum of three years.[11] If DEA regulations apply, two witnesses must sign
off on the disposal log (e.g., DEA Form 41).[5]

Data Presentation: Acute Toxicity

To underscore the importance of proper handling and disposal, the following table summarizes
acute toxicity data for the related compound, Dextromethorphan.
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. Route of LD50 (Lethal Dose,
Animal o . Reference
Administration 50%)
Rat Oral 116 mg/kg [10]
Mouse Oral 210 mg/kg [10]
Mouse Intravenous 34 mg/kg [12]
Cat Intravenous 19.8 mg/kg [12]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
Dextrorphan waste from a research laboratory.
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Caption: Dextrorphan Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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